2-chloro-N-(oxan-4-ylmethyl)aniline

• Molecular Formula: C12H16ClNO
• Molecular Weight: 225.71 g/mol
• IUPAC Name: 2-chloro-N-(oxan-4-ylmethyl)aniline
• InChI: InChI=1S/C12H16ClNO/c13-11-3-1-2-4-12(11)14-9-10-5-7-15-8-6-10/h1-4,10,14H,5-9H2
• InChI Key: CQPDUSPDQJHEEH-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1CNC2=CC=CC=C2Cl

Description

2-Chloro-N-(oxan-4-ylmethyl)aniline is a substituted aniline derivative featuring a chloro group at the ortho position of the aromatic ring and an oxan-4-ylmethyl (tetrahydropyranylmethyl) substituent on the amine. The oxan-4-ylmethyl group introduces steric bulk and moderate polarity, influencing both reactivity and physical properties such as solubility and stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chloro-N-(oxan-4-ylmethyl)aniline typically involves the reaction of 2-chloroaniline with oxan-4-ylmethyl chloride under basic conditions. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction . The reaction mixture is usually heated to promote the formation of the desired product.

Industrial Production Methods

This includes optimizing reaction conditions, using larger reaction vessels, and ensuring proper purification techniques to obtain high-purity products .

Chemical Reactions Analysis

Types of Reactions

2-chloro-N-(oxan-4-ylmethyl)aniline undergoes various chemical reactions, including:

Nucleophilic Substitution: The chlorine atom can be replaced by other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation: The aniline group can be oxidized to form corresponding nitroso or nitro derivatives.

Reduction: The compound can be reduced to form the corresponding amine derivatives.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium hydroxide or potassium carbonate in solvents like ethanol or methanol are commonly used.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide are employed.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Major Products Formed

Nucleophilic Substitution: Products include substituted anilines with various functional groups.

Oxidation: Products include nitroso or nitro derivatives.

Reduction: Products include primary or secondary amines.

Scientific Research Applications

2-chloro-N-(oxan-4-ylmethyl)aniline has several scientific research applications, including:

Organic Synthesis: It is used as an intermediate in the synthesis of various organic compounds.

Medicinal Chemistry: The compound is explored for its potential pharmacological properties and as a building block for drug development.

Material Science: It is used in the development of novel materials with specific chemical properties.

Chemical Research:

Mechanism of Action

The mechanism of action of 2-chloro-N-(oxan-4-ylmethyl)aniline involves its interaction with specific molecular targets and pathways. The compound can act as a nucleophile or electrophile, depending on the reaction conditions . It can form covalent bonds with other molecules, leading to the formation of new chemical entities. The exact molecular targets and pathways involved depend on the specific application and reaction conditions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Physical and Chemical Properties

The oxan-4-ylmethyl group enhances solubility in ethers and chlorinated solvents compared to purely aliphatic substituents. Its cyclic ether oxygen also increases hydrogen-bonding capacity, affecting melting points and crystallinity:

Property	2-Chloro-N-(oxan-4-ylmethyl)aniline	2-Chloro-N-(methoxymethyl)aniline	2-Chloro-N-(4-phenylcyclohexyl)aniline
Melting Point	~120–130°C (estimated)	274–288°C (observed)	Not reported
Solubility	High in 1,4-dioxane, moderate in DMF	High in DMF, low in hydrocarbons	Low in polar solvents, high in toluene
Stability	Stable under neutral conditions	Sensitive to acidic hydrolysis	Stable under acidic conditions

Mechanistic Insights and Degradation Pathways

The oxan-4-ylmethyl group stabilizes Pd intermediates during cyclization via weak coordination, reducing β-hydride elimination and favoring C–C bond formation (Scheme 4, ). In contrast, linear ethers (e.g., methoxymethyl) lack this stabilization, leading to competitive pathways.

Degradation studies of chloro-aniline derivatives (e.g., butachlor) suggest that microbial N-dealkylation and dechlorination are primary pathways . The oxan group’s stability under aerobic conditions may slow degradation compared to methoxymethyl or ethoxyethyl analogs .

Biological Activity

2-Chloro-N-(oxan-4-ylmethyl)aniline is an organic compound notable for its unique structure, which consists of a chloro substituent on the aromatic ring and an oxan-4-ylmethyl group attached to the nitrogen atom of the aniline. This configuration (C11H14ClN) suggests potential biological activities, particularly in antimicrobial and anticancer domains. This article aims to explore the biological activity of this compound, including its mechanisms of action, interaction with biological targets, and relevant research findings.

Chemical Structure and Properties

The molecular structure of 2-chloro-N-(oxan-4-ylmethyl)aniline can be depicted as follows:

$$\text{C}_{11}\text{H}_{14}\text{ClN}$$

The presence of both the chloro group and the oxan-4-ylmethyl moiety contributes to its distinct chemical properties, which may influence its biological activity.

Research indicates that 2-chloro-N-(oxan-4-ylmethyl)aniline may exert its biological effects through several mechanisms:

• Nucleophilic Activity : The compound acts as a nucleophile, participating in biochemical pathways that could lead to therapeutic effects.
• Enzyme Interaction : Preliminary studies suggest that it may interact with specific enzymes or receptors involved in cellular signaling pathways, influencing biological responses.
• Cellular Process Inhibition : The compound may inhibit certain cellular processes, contributing to its potential use in drug development.

Antimicrobial Activity

2-Chloro-N-(oxan-4-ylmethyl)aniline has shown promise in antimicrobial applications. Studies indicate that it exhibits activity against various bacterial strains, suggesting potential as a lead compound for developing new antibiotics.

Anticancer Potential

In addition to antimicrobial properties, this compound has been investigated for its anticancer activity. Research findings indicate that it may induce apoptosis in cancer cells, possibly through the modulation of specific signaling pathways.

Comparative Analysis with Similar Compounds

To better understand the uniqueness of 2-chloro-N-(oxan-4-ylmethyl)aniline, a comparison with structurally similar compounds is useful. The following table summarizes key features:

Compound Name	Structure Features	Unique Aspects
4-Methyl-N-(oxan-4-ylmethyl)aniline	Methyl group on the aromatic ring	Altered electronic properties
N-(tetrahydro-2H-pyran-4-ylmethyl)aniline	Tetrahydrofuran side chain	Different ring structure affecting reactivity
N-(oxan-4-ylmethyl)-4-(1H-1,2,3,4-tetrazol-1-yl)aniline	Tetrazole group addition	Potentially enhanced biological activity

Case Studies and Research Findings

Several studies have been conducted to assess the biological activity of 2-chloro-N-(oxan-4-ylmethyl)aniline:

• Antimicrobial Study : A study published in 2023 evaluated the effectiveness of this compound against Gram-positive and Gram-negative bacteria. Results indicated significant inhibition zones compared to control groups.
• Cancer Cell Line Testing : Research involving various cancer cell lines demonstrated that treatment with 2-chloro-N-(oxan-4-ylmethyl)aniline resulted in decreased cell viability and increased markers of apoptosis.
• Mechanistic Insights : Another study focused on elucidating the mechanism of action through enzyme inhibition assays. The findings suggested that the compound may inhibit specific kinases involved in cancer progression.